4-butoxy-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-butoxy-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H25N3O3S/c1-3-4-13-29-18-11-9-17(10-12-18)23(27)24-22-19-14-30(28)15-20(19)25-26(22)21-8-6-5-7-16(21)2/h5-12H,3-4,13-15H2,1-2H3,(H,24,27)
• InChI Key: YNBMGACBANCQMA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=CC=C4C
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

Unfortunately, there is limited information available on the specific compound “4-butoxy-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide”. It is a complex organic compound with potential applications in chemical synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a linear formula of C30H31N5O3. It includes a pyrazol ring, a thieno ring, and a benzamide group.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research in the field of organic chemistry often focuses on the synthesis and structural elucidation of complex molecules. For instance, studies have detailed the synthesis of pyrazole and pyrazolone derivatives, highlighting methods for creating compounds with potential pharmacological activities. The practical synthesis of an orally active CCR5 antagonist, which includes steps such as esterification, intramolecular Claisen type reactions, and the Suzuki−Miyaura reaction, demonstrates the intricate processes involved in developing compounds with potential therapeutic uses (Ikemoto et al., 2005). Similarly, the study of molybdenum(VI) dioxo complexes with tridentate phenolate ligands provides insight into the structural analysis of metal complexes, which are relevant in catalysis and enzyme mimicry (Judmaier et al., 2009).

Biological Activities

The exploration of the biological activities of synthetic compounds is a significant area of research. For example, the development of benzamide-based 5-aminopyrazoles and their derivatives showing remarkable antiavian influenza virus activity illustrates the potential of synthetic compounds in antiviral research (Hebishy et al., 2020). This underscores the importance of synthetic organic chemistry in the discovery of new therapeutic agents.

Material Science

Compounds with unique structural features are also investigated for their potential applications in material science. The synthesis and properties of ortho-linked polyamides based on a bis(ether-carboxylic acid) or a bis(ether amine) derived from 4-tert-butylcatechol indicate the relevance of synthetic chemistry in developing new materials with desirable thermal and mechanical properties (Hsiao et al., 2000).